Cas no 190665-12-4 (1-(2,6-dimethoxyphenyl)-2,2,2-trifluoroethan-1-one)

1-(2,6-Dimethoxyphenyl)-2,2,2-trifluoroethan-1-one is a fluorinated aromatic ketone characterized by its distinct structural features, including a trifluoroacetyl group and dimethoxy substitution on the phenyl ring. This compound is of interest in synthetic organic chemistry due to its electron-withdrawing properties, which enhance reactivity in nucleophilic addition and substitution reactions. The presence of methoxy groups at the ortho positions influences steric and electronic effects, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Its stability under various reaction conditions and compatibility with common reagents further contribute to its utility in complex molecular transformations.
1-(2,6-dimethoxyphenyl)-2,2,2-trifluoroethan-1-one structure
190665-12-4 structure
Product Name:1-(2,6-dimethoxyphenyl)-2,2,2-trifluoroethan-1-one
CAS No:190665-12-4
MF:C10H9F3O3
MW:234.171873807907
CID:3851187
PubChem ID:10799667
Update Time:2025-06-28

1-(2,6-dimethoxyphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(2,6-dimethoxyphenyl)-2,2,2-trifluoro-
    • 1-(2,6-dimethoxyphenyl)-2,2,2-trifluoroethan-1-one
    • EN300-1928667
    • 1-(2,6-Dimethoxyphenyl)-2,2,2-trifluoroethanone
    • 190665-12-4
    • Inchi: 1S/C10H9F3O3/c1-15-6-4-3-5-7(16-2)8(6)9(14)10(11,12)13/h3-5H,1-2H3
    • InChI Key: REQVPKLQCMXJEG-UHFFFAOYSA-N
    • SMILES: FC(C(C1C(=CC=CC=1OC)OC)=O)(F)F

Computed Properties

  • Exact Mass: 234.05037863Da
  • Monoisotopic Mass: 234.05037863Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 35.5Ų

1-(2,6-dimethoxyphenyl)-2,2,2-trifluoroethan-1-one Pricemore >>

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